![molecular formula C14H26ClNO2 B2465181 Ethyl 2-piperidin-4-ylcyclohexane-1-carboxylate;hydrochloride CAS No. 2375268-97-4](/img/structure/B2465181.png)
Ethyl 2-piperidin-4-ylcyclohexane-1-carboxylate;hydrochloride
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Ethyl 2-piperidin-4-ylcyclohexane-1-carboxylate hydrochloride is a chemical compound with the CAS Number: 2375268-97-4 . It has a molecular weight of 275.82 . It is a powder in physical form .
Synthesis Analysis
Piperidines are significant synthetic fragments for designing drugs and play a crucial role in the pharmaceutical industry . Their derivatives are present in more than twenty classes of pharmaceuticals, as well as alkaloids . The development of fast and cost-effective methods for the synthesis of substituted piperidines is an important task of modern organic chemistry .Molecular Structure Analysis
The InChI code for Ethyl 2-piperidin-4-ylcyclohexane-1-carboxylate hydrochloride is1S/C14H25NO2.ClH/c1-2-17-14 (16)13-6-4-3-5-12 (13)11-7-9-15-10-8-11;/h11-13,15H,2-10H2,1H3;1H
. This code provides a specific representation of the molecule’s structure. Physical And Chemical Properties Analysis
Ethyl 2-piperidin-4-ylcyclohexane-1-carboxylate hydrochloride is a powder at room temperature . It has a molecular weight of 275.82 . More specific physical and chemical properties such as melting point, boiling point, and solubility are not provided in the retrieved sources.Scientific Research Applications
Synthesis Techniques : Research has explored synthesis methods involving ethyl carbonochloridate and piperidine-4-carboxylic acid to produce compounds such as (2,4-Difluorophenyl)(piperidin-4-yl)methanone hydrochloride with reasonable yields (Zheng, 2010).
Analytical Characterization : Analytical profiles of psychoactive arylcyclohexylamines, including substances structurally related to ethyl 2-piperidin-4-ylcyclohexane-1-carboxylate hydrochloride, have been characterized using various techniques such as gas chromatography and mass spectrometry (De Paoli et al., 2013).
Biological Properties : Ethyl 2-aminobenzo[d]thiazole-6-carboxylate, structurally related to the compound , was synthesized and found to exhibit antibacterial and antifungal activities when combined with piperidine (Shafi et al., 2021).
Pharmacology of Piperidine Derivatives : Piperidine derivatives, including ethyl 2-piperidin-4-ylcyclohexane-1-carboxylate hydrochloride, have been investigated for their allosteric modulation of cannabinoid receptors, demonstrating their potential in pharmacological research (Price et al., 2005).
Crystal Structure Analysis : The crystal structure of compounds involving piperidine, such as ethyl 3-benzoyl-2,6-bis(2-chlorophenyl)-1-cyano-4-hydroxy-4-phenylcyclohexane-1-carboxylate, has been studied, providing insights into their molecular configuration (Dyachenko & Chernega, 2007).
Imaging Techniques : Ethyl 1-benzyl-3-oxo-piperidine-4-carboxylate and related compounds have been explored for their potential in imaging techniques, particularly in stereospecific microbial reduction processes (Guo et al., 2006).
Safety and Hazards
The compound is associated with certain hazards. It has been assigned the GHS07 pictogram, and the signal word is "Warning" . Hazard statements include H315 (Causes skin irritation), H319 (Causes serious eye irritation), and H335 (May cause respiratory irritation) . Various precautionary statements are also provided, including recommendations for handling and storage, and actions to take in case of exposure .
properties
IUPAC Name |
ethyl 2-piperidin-4-ylcyclohexane-1-carboxylate;hydrochloride |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H25NO2.ClH/c1-2-17-14(16)13-6-4-3-5-12(13)11-7-9-15-10-8-11;/h11-13,15H,2-10H2,1H3;1H |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PXFNIPOAWJGIMO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1CCCCC1C2CCNCC2.Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H26ClNO2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
275.81 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.